Cas no 89012-56-6 (1,3-Benzodioxole-5-carboxylic acid, 2-hydroxyethyl ester)

• Product Name: 1,3-Benzodioxole-5-carboxylic acid, 2-hydroxyethyl ester
• CAS No: 89012-56-6
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 615922
• PubChem ID: 13203869
• Update Time: 2025-04-19

1,3-Benzodioxole-5-carboxylic acid, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxylic acid, 2-hydroxyethyl ester
• 2-hydroxyethyl 1,3-benzodioxole-5-carboxylate
• DTXSID50527373
• 89012-56-6
• 2-HYDROXYETHYL 2H-1,3-BENZODIOXOLE-5-CARBOXYLATE

• Inchi： 1S/C10H10O5/c11-3-4-13-10(12)7-1-2-8-9(5-7)15-6-14-8/h1-2,5,11H,3-4,6H2
• InChI Key： UQSADMIICVKBRA-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(=O)OCCO)=CC1=2

Computed Properties

• Exact Mass: 210.05282342g/mol
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65Ų